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Compound of Interest

Compound Name: 1,1,1-Trinitropropane

Cat. No.: B15490958 Get Quote

Technical Support Center: 1,1,1-Trinitropropane
Experimental Data
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address inconsistencies in the experimental data of 1,1,1-Trinitropropane. The

information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: I have found conflicting values for the density of 1,1,1-Trinitropropane in the literature.

Which value is correct?

A1: It is a known issue that different sources report varying densities for 1,1,1-Trinitropropane.

The two commonly cited values are 1.3938 g/cm³ at 22 °C and 1.538 g/cm³.[1][2] This

discrepancy may arise from differences in experimental conditions, sample purity, or

measurement techniques. It is crucial to carefully document your experimental protocol and

consider the factors outlined in the troubleshooting guide below to determine the most accurate

value for your specific sample.

Q2: There is a significant difference in the reported boiling points of 1,1,1-Trinitropropane.

Why is this the case?
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A2: The literature presents two notably different boiling points for 1,1,1-Trinitropropane: 23 °C

at 2 Torr and 202.2 °C at 760 mmHg.[1][2] This large variance is primarily due to the different

pressures at which the measurements were taken. The boiling point of a compound is highly

dependent on the surrounding pressure. It is essential to conduct and report boiling point

measurements with the corresponding pressure to ensure accurate and reproducible results.

Q3: What is the expected appearance of 1,1,1-Trinitropropane?

A3: 1,1,1-Trinitropropane is described as a colorless, oily liquid with a pungent odor.[2]

Troubleshooting Guides
Inconsistent Density Measurements
If you are experiencing inconsistencies in the measured density of 1,1,1-Trinitropropane,

consider the following troubleshooting steps:

Sample Purity: Impurities can significantly affect the density of a substance. Ensure your

sample is of high purity. Consider purification methods such as distillation or

chromatography.

Temperature Control: Density is temperature-dependent. Ensure that the temperature of the

sample is precisely controlled and accurately measured during the density determination.

Measurement Technique: The method used for density measurement can introduce

variability. Calibrate your densitometer or pycnometer properly. For a pycnometer, ensure it

is clean, dry, and free of air bubbles when filled.

Degassing: Dissolved gases in the liquid can affect its density. Consider degassing the

sample prior to measurement.

Discrepancies in Boiling Point Determination
To address inconsistencies in boiling point measurements, follow this guidance:

Pressure Measurement: The boiling point is highly sensitive to pressure. Use a calibrated

manometer to accurately measure the pressure of the system.
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Heating Rate: A rapid heating rate can lead to an overestimation of the boiling point. Employ

a slow and steady heating rate to ensure the liquid and vapor are in equilibrium.

Thermometer Placement: The thermometer bulb should be positioned correctly to measure

the temperature of the vapor that is in equilibrium with the boiling liquid, not the liquid itself or

the superheated vapor.

Decomposition: 1,1,1-Trinitropropane is a nitro compound and may be prone to

decomposition at elevated temperatures.[2] Decomposition can alter the composition of the

substance and affect its boiling point. Be observant of any color changes or gas evolution

during heating.

Data Presentation
The following tables summarize the inconsistent quantitative data found in the literature for

1,1,1-Trinitropropane.

Table 1: Reported Densities of 1,1,1-Trinitropropane

Density (g/cm³) Temperature (°C) Reference

1.3938 22 [1]

1.538 Not Specified [2][3]

Table 2: Reported Boiling Points of 1,1,1-Trinitropropane

Boiling Point (°C) Pressure Reference

23 2 Torr [1]

202.2 760 mmHg [2][3]

Experimental Protocols
While detailed experimental protocols for the synthesis of 1,1,1-Trinitropropane are not readily

available in the provided search results, a general approach for the synthesis of similar nitro

compounds involves the nitration of a corresponding precursor. For instance, the synthesis of
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1,1,1-trimethylolpropane trinitrate involves the nitration of trimethylolpropane using nitric acid.

[4]

Visualizations
The following diagrams illustrate workflows and logical relationships to aid in troubleshooting

experimental inconsistencies.
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Caption: Workflow for troubleshooting inconsistent density data.
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Addressing Boiling Point Discrepancies
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Caption: Key factors for obtaining reliable boiling point data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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